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Compound of Interest

Compound Name: Dibutyl peroxide

CAS No.: 3849-34-1

Cat. No.: B13831014

Get Quote

Dibutyl peroxide is an organic compound with the formula (CH₃)₃COOC(CH₃)₃. It is a

colorless to pale yellow liquid. Organic peroxides are a class of compounds that contain the

peroxide functional group (R-O-O-R'). The O-O bond is weak and can easily break, leading to

the formation of free radicals. This reactivity makes organic peroxides useful in various

industrial applications, but also makes them hazardous if not handled properly.

Key Hazards of Organic Peroxides:
Thermal Instability: Many organic peroxides are thermally sensitive and can decompose,

sometimes explosively, when exposed to heat. The decomposition can be initiated by heat,

friction, impact, or contamination.

Fire Hazard: Organic peroxides are flammable and can burn rapidly. The decomposition of

many organic peroxides can generate flammable vapors, which can create an explosive

atmosphere.

Reactivity: They are strong oxidizing agents and can react violently with other materials,

especially reducing agents.
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Health Hazards: Depending on the specific compound, organic peroxides can be toxic,

corrosive, and irritating to the skin, eyes, and respiratory tract.

Safe Handling and Storage of Organic Peroxides
Due to their inherent instability, strict safety protocols must be followed when handling and

storing organic peroxides.

General Safety Precautions:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles or a face shield, chemical-resistant gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhaling vapors.

Avoid Contamination: Do not allow organic peroxides to come into contact with incompatible

materials such as strong acids, bases, metals, and reducing agents. Use clean equipment

made of compatible materials.

Temperature Control: Store organic peroxides at the recommended temperature to prevent

decomposition. Many require refrigeration.

Quantity: Use the smallest amount of the substance necessary for the experiment.

Spill and Emergency Procedures: Be prepared for spills and emergencies. Have appropriate

spill control materials and fire extinguishing equipment readily available.

The following diagram illustrates a general decision-making process for the safe handling of

potentially reactive chemicals in a laboratory setting.
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Start: Handling a Reactive Chemical

Assess Hazards
(SDS, Literature)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use Engineering Controls
(Fume Hood, Blast Shield)

Perform Experiment
(Small Scale, Controlled Conditions)

Dispose of Waste Properly
(Follow Institutional Guidelines)

End: Procedure Complete
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b13831014?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13831014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

